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Compound of Interest

Compound Name: YMU1

Cat. No.: B593839

Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of YMU1 (CAS 902589-96-2), a selective inhibitor of human

thymidylate kinase (hTMPK). Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties of YMU1
A thorough understanding of the chemical and physical properties of YMU1 is fundamental to

safe handling and disposal. The following table summarizes key quantitative data for this

compound.
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Property Value

CAS Number 902589-96-2

Molecular Formula C₁₇H₂₂N₄O₄S

Molecular Weight 378.45 g/mol

Appearance Light-pink solid

Melting Point 235 - 238 °C

Solubility Soluble in DMSO

Storage Temperature 2-8°C

YMU1 Disposal Protocol
The following step-by-step protocol outlines the recommended procedures for the disposal of

YMU1. This protocol is based on available safety data sheets and general best practices for

chemical waste management.

1. Personal Protective Equipment (PPE):

Wear standard laboratory personal protective equipment, including safety glasses, a lab

coat, and chemical-resistant gloves.

2. Waste Segregation and Collection:

Solid YMU1 Waste: Collect unused or expired solid YMU1 in a dedicated, clearly labeled,

and sealed container for solid chemical waste.

Liquid YMU1 Waste: Collect all solutions containing YMU1 in a separate, leak-proof, and

clearly labeled container designated for liquid chemical waste.

Contaminated Materials: Dispose of all materials that have come into contact with YMU1,

such as pipette tips, tubes, and contaminated gloves, as solid chemical waste.

3. Spill Management:
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In the event of a spill of solid YMU1, carefully vacuum or sweep up the material and place it

in a designated hazardous waste container.[1]

Avoid generating dust.

Decontaminate the spill area and any affected equipment with alcohol.[1]

4. Waste Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "YMU1 (human thymidylate kinase inhibitor)".

If YMU1 is in a solution, the solvent and its concentration must also be clearly indicated on

the label.

5. Storage of Waste:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are tightly sealed to prevent leaks or spills.

6. Final Disposal:

Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

Important: Disposal procedures must always be in accordance with local, state, and federal

regulations. While some sources suggest that smaller quantities may be disposed of with

household waste, this is not a recommended practice in a professional laboratory setting.

Always consult your institution's specific guidelines.

Experimental Protocol: Preparation of a YMU1 Stock
Solution
For researchers utilizing YMU1, the following protocol details the preparation of a stock

solution, a common procedure that generates materials requiring proper disposal.
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Materials:

YMU1 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

In a sterile microcentrifuge tube, weigh out the desired amount of YMU1 solid.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration.

Gently vortex the tube until the YMU1 is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C. Stock solutions are reported to be stable for up to 3 months at

this temperature.

Visualizing the YMU1 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of YMU1 waste in a

laboratory setting.
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Caption: Workflow for the safe disposal of YMU1 waste.

YMU1 Signaling Pathway Inhibition
YMU1 functions as an inhibitor of thymidylate kinase (TMPK), a key enzyme in the synthesis of

deoxythymidine triphosphate (dTTP), which is essential for DNA synthesis. The diagram below

illustrates the point of inhibition in this pathway.
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Caption: YMU1 inhibits the TMPK-mediated phosphorylation of dTMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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